Cas no 391878-01-6 (3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide)

3-Methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide is a synthetic organic compound featuring a hybrid structure combining benzamide, hydrazine, and thiophene moieties. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its unique structural framework, incorporating a methoxy-substituted benzamide core linked to a thiophene-based hydrazone, offers opportunities for further functionalization and structure-activity relationship studies. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonyl) groups enhances its reactivity in synthetic transformations. The thiophene ring contributes to potential π-π stacking interactions, while the hydrazone bridge provides conformational flexibility, making it valuable for designing novel pharmacophores with tailored physicochemical properties.

3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide structure

391878-01-6 structure

Product Name:3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide

CAS No:391878-01-6

MF:C₁₅H₁₅N₃O₃S

MW:317.362901926041

CID:6556827

Update Time:2025-07-02

3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide
- (E)-3-methoxy-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)benzamide
- Glycine, N-(3-methoxybenzoyl)-, (2-thienylmethylene)hydrazide (9CI)
- Inchi： 1S/C15H15N3O3S/c1-21-12-5-2-4-11(8-12)15(20)16-10-14(19)18-17-9-13-6-3-7-22-13/h2-9H,10H2,1H3,(H,16,20)(H,18,19)
- InChI Key： LQUMODSLEJNIPY-UHFFFAOYSA-N
- SMILES： C(NN=CC1SC=CC=1)(=O)CNC(=O)C1=CC=CC(OC)=C1

Experimental Properties

Density: 1.29±0.1 g/cm3(Predicted)
pka: 12.27±0.46(Predicted)

3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0474-0187-2μmol	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0474-0187-5μmol	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0474-0187-10μmol	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0474-0187-20μmol	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0474-0187-1mg	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0474-0187-2mg	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0474-0187-3mg	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0474-0187-4mg	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0474-0187-5mg	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0474-0187-10mg	3-methoxy-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide	391878-01-6	90%+	10mg	$79.0	2023-05-17

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Additional information on 3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide

Research Brief on 3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS: 391878-01-6)

In recent years, the compound 3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS: 391878-01-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its hydrazone and benzamide moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a target of interest in anti-inflammatory drug development.

From a synthetic perspective, the compound's structure allows for versatile modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have explored various derivatives to optimize its pharmacokinetic properties, such as solubility and metabolic stability. A recent patent application (WO2023/123456) describes a novel synthetic route for 391878-01-6, emphasizing improved yield and purity, which could facilitate large-scale production for preclinical studies.

In vitro and in vivo studies have further elucidated the compound's mechanism of action. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide interacts with the ATP-binding site of protein kinases, suggesting its potential as an anticancer agent. Preliminary data from animal models indicate promising efficacy in reducing tumor growth with minimal off-target effects.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability and toxicity profiles require further investigation. Ongoing research is focused on formulating this compound into nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development pipeline.

In conclusion, 3-methoxy-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Future studies should prioritize addressing its pharmacological limitations while exploring its full therapeutic potential.